Cas no 2138100-66-8 (4,4-dimethyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-one)

• Product Name: 4,4-dimethyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-one
• CAS No: 2138100-66-8
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 6452265
• PubChem ID: 165844528
• Update Time: 2025-10-30

4,4-dimethyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1157017
• 4,4-dimethyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-one
• 2138100-66-8

• Inchi： 1S/C12H18N2O/c1-12(2)6-4-9(15)8-10(12)11-5-7-14(3)13-11/h5,7,10H,4,6,8H2,1-3H3
• InChI Key： PLVVRBVGXLTBHW-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)(C)C(C2C=CN(C)N=2)C1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.9Ų

Additional information on 4,4-dimethyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-one

4,4-Dimethyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-one (CAS No. 2138100-66-8)

The compound 4,4-dimethyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-one, identified by the CAS number 2138100-66-8, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising properties, which have been extensively studied in recent years.

The molecular structure of 4,4-dimethylcyclohexanone derivative incorporates a cyclohexanone ring substituted with two methyl groups at the 4-position and a 1-methylpyrazole moiety at the 3-position. This substitution pattern not only enhances the molecule's stability but also imparts unique electronic and steric properties. The presence of the pyrazole ring, a heterocyclic aromatic compound, introduces additional functionality, making this compound versatile for various chemical reactions and applications.

Recent studies have focused on the synthesis and characterization of this compound, employing advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS). These investigations have provided deeper insights into its molecular geometry, electronic distribution, and reactivity. For instance, researchers have explored the influence of substituents on the compound's UV-vis absorption properties, revealing potential applications in optoelectronic materials.

In terms of synthesis, the preparation of 4,4-dimethylcyclohexanone derivatives typically involves multi-step organic reactions. One common approach is the Friedel-Crafts acylation followed by substitution reactions to introduce the pyrazole group. The optimization of reaction conditions, such as temperature and catalyst selection, has been critical in achieving high yields and purity. Recent advancements in catalytic systems have further improved the efficiency of these reactions.

The compound's applications span across several domains. In pharmaceutical chemistry, its structural features make it a potential candidate for drug design, particularly in targeting specific biological pathways. Additionally, its use in agrochemicals has been explored due to its ability to interact with various enzymes and receptors. In materials science, researchers are investigating its role as a precursor for advanced polymers and coatings.

One of the most promising areas of research involves the use of this compound in organic electronics. Its conjugated system allows for efficient charge transport properties, making it a valuable component in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated enhanced device performance when this compound is incorporated into active layers.

The environmental impact and sustainability aspects of this compound are also under scrutiny. Researchers are evaluating its biodegradability and potential toxicity to ensure that its use aligns with green chemistry principles. These studies are crucial for determining its long-term viability in industrial applications.

In conclusion, 4,4-dimethylcyclohexanone derivative with CAS No. 2138100-66-8 represents a significant advancement in organic chemistry. Its unique structure, versatile properties, and wide-ranging applications position it as a key molecule for future innovations across multiple disciplines.